3-(Morpholin-4-yl)-4-(methylsulfonyl)aniline

• IUPAC Name: 4-methylsulfonyl-3-morpholin-4-ylaniline
• InChI: InChI=1S/C11H16N2O3S/c1-17(14,15)11-3-2-9(12)8-10(11)13-4-6-16-7-5-13/h2-3,8H,4-7,12H2,1H3
• InChI Key: QBRJRTMDHUKPIL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)N)N2CCOCC2
• Molecular Formula: C11H16N2O3S
• DSSTOX Substance ID: DTXSID301244393
• Molecular Weight: 256.32 g/mol
• CAS RN: 942474-45-5

Description

3-(Morpholin-4-yl)-4-(methylsulfonyl)aniline is a compound that features both a morpholine ring and a methylsulfonyl group attached to an aniline derivative. Morpholine is a heterocyclic amine, known for its incorporation into various chemical entities that exhibit a wide range of biological activities, including antimicrobial properties . The methylsulfonyl group is a common moiety in drug design, often contributing to the pharmacokinetic properties of the compounds.

Synthesis Analysis

The synthesis of related sulfonamide derivatives can be achieved through different methods. One approach involves the insertion of sulfur dioxide into anilines to create sulfonated oxindoles, which suggests that similar methodologies could be applied to synthesize compounds like 3-(Morpholin-4-yl)-4-(methylsulfonyl)aniline . Another method includes the electrochemical synthesis where anodic oxidation of an aniline derivative in the presence of arylsulfinic acids leads to sulfonamide derivatives . These methods highlight the versatility and adaptability of synthetic strategies to incorporate sulfonyl groups into aniline-based compounds.

Molecular Structure Analysis

The molecular structure of compounds similar to 3-(Morpholin-4-yl)-4-(methylsulfonyl)aniline can be characterized and optimized using computational methods such as DFT and HF calculations. These techniques provide insights into the geometry, frontier orbital gaps, and electrostatic potential of the molecules, which are crucial for understanding their reactivity and interaction with biological targets .

Chemical Reactions Analysis

Compounds containing morpholine and sulfonyl groups can participate in various chemical reactions. For instance, morpholine can act as a nucleophile in reactions with electrophilic reagents, leading to the formation of sulfonyl derivatives . The presence of the sulfonyl group can also influence the reactivity of the compound, as seen in the synthesis of caspase-3 inhibitors where the morpholine-sulfonyl moiety is a key functional group .

Physical and Chemical Properties Analysis

The physical and chemical properties of 3-(Morpholin-4-yl)-4-(methylsulfonyl)aniline would be influenced by the presence of both the morpholine and the methylsulfonyl groups. These properties include solubility, melting point, and stability, which are important for the compound's application in various fields, such as medicinal chemistry. The antimicrobial activity of related compounds has been assessed, indicating that the morpholine group can enhance the activity against multidrug-resistant strains . Additionally, the sulfonyl group can contribute to the overall lipophilicity and metabolic stability of the compound.